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For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E2 synthase-1

(mPGES-1).[1] By selectively modulating mPGES-1 expression, CAY10526 effectively reduces

the production of prostaglandin E2 (PGE2), a key mediator of inflammation and cell

proliferation, without affecting cyclooxygenase-2 (COX-2) activity.[1] This targeted mechanism

of action makes CAY10526 a valuable tool for investigating the role of the mPGES-1/PGE2

pathway in various cellular processes, including cancer cell growth and apoptosis.

This application note provides detailed protocols for the use of CAY10526 in cell culture, with a

specific focus on the human T-cell lymphoma cell line Hut78. In this cell line, CAY10526 has

been shown to inhibit cell proliferation and induce apoptosis by modulating key signaling

pathways such as JAK/STAT, TGF-β/Smad3, and PI3K/AKT.[2][3]

Mechanism of Action
CAY10526 exerts its biological effects by directly inhibiting the enzymatic activity of mPGES-1,

the terminal enzyme in the production of PGE2. This leads to a decrease in PGE2 levels, which

in turn affects downstream signaling pathways that are often dysregulated in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1668649?utm_src=pdf-custom-synthesis
https://www.assaygenie.com/content/ELISA%20Genie/FI/UNFI0032.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/244/533/cs0200bul.pdf
https://www.ubigene.us/instruction/product/Cell%20Use%20Instruction%20-%20Hut-78%20Cell%20Line.pdf
https://www.benchchem.com/product/b1668649#cay10526-cell-culture-protocol
https://www.benchchem.com/product/b1668649#cay10526-cell-culture-protocol
https://www.benchchem.com/product/b1668649#cay10526-cell-culture-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

